Cas no 2411180-99-7 (1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one)

• Product Name: 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one
• CAS No: 2411180-99-7
• MF: C₁₁H₁₈ClNO₂
• MW: 231.719122409821
• CID: 5683205
• PubChem ID: 146094470
• Update Time: 2025-10-28

1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2S,3As,7aS)-2-(hydroxymethyl)-2,3,3a,4,5,6,7,7a-octahydroindol-1-yl]-2-chloroethanone
• 1-[(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl]-2-chloroethan-1-one
• Z3766263495
• EN300-26575481
• 2411180-99-7
• 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one

• Inchi： 1S/C11H18ClNO2/c12-6-11(15)13-9(7-14)5-8-3-1-2-4-10(8)13/h8-10,14H,1-7H2/t8-,9-,10-/m0/s1
• InChI Key： POLWDGVAULSIPO-GUBZILKMSA-N
• SMILES： ClCC(N1[C@H](CO)C[C@@H]2CCCC[C@H]12)=O

Computed Properties

• Exact Mass: 231.1026065g/mol
• Monoisotopic Mass: 231.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one

Introduction to 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one (CAS No. 2411180-99-7)

1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one is a complex organic compound with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2411180-99-7, belongs to a class of molecules characterized by an octahydroindole core, which is a common motif in biologically active natural products and synthetic drug candidates. The stereochemical configuration at the (2S,3aS,7aS) positions underscores the importance of chirality in determining the pharmacological properties of this molecule, making it a subject of intense study in the development of enantioselective therapies.

The structural complexity of 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one arises from its fused ring system and the presence of multiple stereocenters. The indolic moiety is particularly noteworthy, as indole derivatives are well-documented for their diverse biological activities, including antimicrobial, antitumor, and anti-inflammatory effects. The (2-hydroxymethyl) substituent and the (2-chloro) group introduce further functional diversity, enabling various chemical transformations and interactions with biological targets. This combination of structural features makes the compound a promising scaffold for drug discovery and development.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel pharmacophores. The scaffold of 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one has been explored computationally to predict its binding affinity to various protein targets. These studies have highlighted its potential as a ligand for enzymes involved in metabolic pathways and signal transduction cascades. For instance, virtual screening experiments have suggested that this compound may interact with enzymes such as cytochrome P450 monooxygenases and ATP-binding cassette transporters, which are critical in drug metabolism and efflux.

The stereochemical integrity of this molecule is paramount in its biological activity. The specific configuration at the (2S,3aS,7aS) positions has been shown to influence both binding affinity and metabolic stability. Advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of this compound, allowing researchers to dissect the role of chirality in pharmacodynamics. Such studies are essential for developing single-enantiomer drugs that exhibit enhanced efficacy while minimizing off-target effects.

Moreover, the (2-hydroxymethyl) group provides a versatile handle for further derivatization. This moiety can participate in hydrogen bonding interactions with biological targets or serve as a nucleophilic site for chemical modifications. For example, recent research has demonstrated that introducing additional polar functional groups at this position can modulate solubility and bioavailability, critical factors in drug formulation. Such modifications are often guided by structure-based design principles derived from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

The (2-chloro) substituent on the ethyl ketone backbone is another key feature that contributes to the compound's reactivity and selectivity. Chlorinated aromatic or heteroaromatic compounds are frequently encountered in medicinal chemistry due to their ability to engage with halogen bonding interactions or undergo electrophilic aromatic substitution reactions. In the context of 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one, this group may facilitate interactions with specific amino acid residues in protein binding pockets or serve as a precursor for further functionalization via cross-coupling reactions.

Recent experimental investigations have begun to elucidate the mechanistic basis of this compound's biological activity. In vitro assays have revealed that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. For example, preliminary data suggest that it may suppress the activity of lipoxygenases and cyclooxygenases by competing with arachidonic acid at their active sites. Additionally, cell-based assays have hinted at its potential to modulate signaling pathways involving transcription factors such as nuclear factor kappa B (NFκB), which plays a central role in immune responses and stress signaling.

The synthesis of 1-(2S,3aS,7aS)-2-(hydroxymethyl)-octahydro-1H-indol-1-yl-2-chloroethan-1-one presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to ensure high enantiomeric purity. However, recent advances in catalytic asymmetric synthesis have provided more efficient methodologies for constructing chiral centers with high diastereoselectivity. For instance, transition metal-catalyzed reactions such as Sharpless epoxidation or asymmetric hydrogenation have been employed to establish key stereocenters with minimal racemization.

The pharmacokinetic properties of this compound are also under active investigation. In vivo studies have begun to assess its absorption, distribution, metabolism, excretion (ADME) profile across different species models. These studies are crucial for understanding how the compound behaves within biological systems and for predicting its potential therapeutic window. Early findings suggest that it exhibits moderate oral bioavailability but undergoes rapid clearance via metabolic pathways involving cytochrome P450 enzymes.

Future directions in research on CAS No 2411180-99-7 include exploring its potential as a lead compound for drug development through library design strategies such as combinatorial chemistry or parallel synthesis platforms. By generating analogs with systematic variations in functional groups or stereochemistry using automated synthesis techniques like flow chemistry or microwave-assisted reactions (MAOs), researchers can rapidly screen large collections of derivatives for improved pharmacological profiles.

The integration of machine learning algorithms into virtual screening pipelines has further accelerated the discovery process by enabling rapid de novo design or optimization based on known bioactive scaffolds like those found here—augmenting traditional high-throughput screening methods while reducing experimental costs associated with library preparation assays